BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-4'-methoxybiphenyl molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834

An In-depth Technical Guide to 4-Bromo-4'-methoxybiphenyl

This guide provides essential information regarding the physicochemical properties of 4-
Bromo-4'-methoxybiphenyl, a compound of interest for researchers, scientists, and
professionals in the field of drug development and organic synthesis.

Core Molecular Data

4-Bromo-4'-methoxybiphenyl is a biphenyl derivative characterized by the presence of a
bromine atom and a methoxy group at the 4 and 4' positions, respectively. These substitutions
significantly influence its chemical reactivity and physical properties, making it a valuable
intermediate in the synthesis of more complex molecules.

Physicochemical Properties

The fundamental molecular attributes of 4-Bromo-4'-methoxybiphenyl are summarized in the
table below. This data is critical for stoichiometric calculations, analytical characterization, and
the design of synthetic protocols.
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Property Value

Molecular Formula C13H11BrO[1][2][3]

Linear Formula CH30C6H4C6H4Br[4][5]
Molecular Weight 263.13 g/mol [2][3][4][5]1[6][7]
CAS Number 58743-83-2[3][4][5][6][7]

Experimental Protocols

The determination of the molecular weight and formula of 4-Bromo-4'-methoxybiphenyl relies
on standard analytical techniques. High-resolution mass spectrometry (HRMS) is typically
employed to ascertain the precise molecular weight and deduce the elemental composition,
which in turn confirms the molecular formula. Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C) is used to elucidate the chemical structure, further validating the
arrangement of atoms as depicted by the molecular formula.

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name, its empirical

and molecular formulas, and its calculated molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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